(3-Amino-5-(trifluoromethyl)phenyl)(4-methylpiperazin-1-yl)methanone

• CAS No.: 853296-96-5
• Molecular Formula: C13H16F3N3O
• Molecular Weight: 287.28 g/mol
• IUPAC Name: [3-amino-5-(trifluoromethyl)phenyl]-(4-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C13H16F3N3O/c1-18-2-4-19(5-3-18)12(20)9-6-10(13(14,15)16)8-11(17)7-9/h6-8H,2-5,17H2,1H3
• InChI Key: VPZSTVPVDGHXIR-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C2=CC(=CC(=C2)N)C(F)(F)F

Description

(3-Amino-5-(trifluoromethyl)phenyl)(4-methylpiperazin-1-yl)methanone is a useful research compound. Its molecular formula is C13H16F3N3O and its molecular weight is 287.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 50 mL of methanol, 6.77 g (21 mmol) of (3-nitro-5-(trifluoromethyl)phenyl)-(4-methylpiperazin-1-yl)methanone was dissolved, and 400 mg of 10% palladium carbon was added thereto and the mixture solution was stirred in an hydrogen atmosphere under normal pressures at room temperature for three hours. The catalyst was removed by filtration and the filtrate was concentrated under reduced pressure and the residue was recrystallized from hexane and diethyl ether to obtain 6.14 g (quantitative) of a target product as a white solid.